B1576531 Gm apolipophoricin

Gm apolipophoricin

Cat. No.: B1576531
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Gm apolipophoricin is an antimicrobial peptide (AMP) identified in the immune response of Galleria mellonella (greater wax moth) larvae. It belongs to a diverse repertoire of AMPs produced by the insect's hemolymph upon pathogen challenge, forming a critical component of its humoral defense system . Initially characterized in a study by Cytrynska et al., this compound was isolated alongside seven other peptides (e.g., Gm proline-rich peptides 1 and 2, Gm defensin-like peptide, and Gm anionic peptides 1 and 2) from larvae immunized with non-pathogenic Escherichia coli D31 .

Properties

bioactivity

Gram+,

sequence

VQETQKLAKTVGANLEETNKKLAPQIKSAYDDFVKQAQEVQKKLHEAASKQ

Origin of Product

United States

Comparison with Similar Compounds

Table 1. Comparative Antimicrobial Activity of G. mellonella AMPs

Compound Name Target Pathogens Effective Concentration Key Findings
Gm defensin-like peptide Fungi, yeast, Gram-positive bacteria <3 µM Most potent; broad-spectrum activity
Gm cecropin Gram-negative bacteria 5–10 µM Effective against E. coli biofilms
Gallerimycin Filamentous fungi 10–15 µM Fungistatic activity only
Gm proline-rich peptide 1 Gram-positive bacteria >20 µM Moderate activity
This compound Filamentous fungi (weak) >30 µM Lowest activity among tested AMPs

This compound exhibits minimal inhibitory effects, even at high concentrations (>30 µM), contrasting sharply with the defensin-like peptide, which is effective at sub-3 µM levels .

Structural and Functional Divergence

  • Gm defensin-like peptide : Contains conserved cysteine motifs typical of defensins, enabling robust pathogen membrane disruption .
  • Its role may extend beyond direct antimicrobial action, possibly involving immune modulation or synergy with other AMPs .
  • Gm proline-rich peptides : Act via intracellular mechanisms (e.g., binding to heat shock proteins) rather than membrane disruption, offering complementary modes of action .

Regulatory Mechanisms

Like other AMPs, this compound is regulated by non-coding microRNAs (miRNAs), a feature shared with vertebrate immune systems . However, its induction kinetics and expression levels post-infection remain understudied compared to well-characterized AMPs like gallerimycin and cecropin .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.